Cas no 1169-98-8 (1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester
• CAS No: 1169-98-8
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 150139
• PubChem ID: 102570
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 1-cyclohexyl 2-(2-ethylhexyl) ester
• 2-O-cyclohexyl 1-O-(2-ethylhexyl) benzene-1,2-dicarboxylate
• cyclohexyl 2-ethylhexyl phthalate
• cyclohexyl 2-ethylhexyl benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylicacid, cyclohexyl 2-ethylhexyl ester (9CI)
• Phthalic acid, cyclohexyl 2-ethylhexylester (7CI,8CI)
• DTXSID70922205
• NS00045486
• 1169-98-8
• EINECS 214-624-8

• Inchi： 1S/C22H32O4/c1-3-5-11-17(4-2)16-25-21(23)19-14-9-10-15-20(19)22(24)26-18-12-7-6-8-13-18/h9-10,14-15,17-18H,3-8,11-13,16H2,1-2H3
• InChI Key： GULVUHANCCJWSS-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1C(=O)OCC(CC)CCCC)=O)C1CCCCC1

Computed Properties

• Exact Mass: 360.23016
• Monoisotopic Mass: 360.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 11
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Density: 1.06
• Boiling Point: 437.1°C at 760 mmHg
• Flash Point: 207.8°C
• Refractive Index: 1.514
• PSA: 52.6